Cas no 127827-66-1 (1-(Pent-4-yn-1-yl)cyclohexane-1-carbaldehyde)

• Product Name: 1-(Pent-4-yn-1-yl)cyclohexane-1-carbaldehyde
• CAS No: 127827-66-1
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 5782877
• PubChem ID: 14571774
• Update Time: 2025-06-11

1-(Pent-4-yn-1-yl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 127827-66-1
• 1-(pent-4-yn-1-yl)cyclohexane-1-carbaldehyde
• EN300-1621895
• 1-(Pent-4-yn-1-yl)cyclohexane-1-carbaldehyde

• Inchi： 1S/C12H18O/c1-2-3-5-8-12(11-13)9-6-4-7-10-12/h1,11H,3-10H2
• InChI Key： OIASITVPSCHZBG-UHFFFAOYSA-N
• SMILES： O=CC1(CCCC#C)CCCCC1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(Pent-4-yn-1-yl)cyclohexane-1-carbaldehyde

Research Brief on 1-(Pent-4-yn-1-yl)cyclohexane-1-carbaldehyde (CAS: 127827-66-1) in Chemical Biology and Pharmaceutical Applications

1-(Pent-4-yn-1-yl)cyclohexane-1-carbaldehyde (CAS: 127827-66-1) is a versatile aldehyde-bearing compound that has recently garnered attention in chemical biology and pharmaceutical research. This molecule, characterized by its cyclohexane core and terminal alkyne functionality, serves as a valuable building block for the synthesis of complex bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of covalent inhibitors and targeted therapeutics.

In the context of drug discovery, 1-(Pent-4-yn-1-yl)cyclohexane-1-carbaldehyde has been employed as a key intermediate in the synthesis of covalent inhibitors targeting cysteine residues in proteins. The aldehyde group facilitates reversible covalent bond formation with nucleophilic residues, while the alkyne moiety allows for further functionalization via click chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in developing selective kinase inhibitors with improved pharmacokinetic properties.

The compound's unique structural features have also been exploited in chemical biology applications. Researchers have utilized 1-(Pent-4-yn-1-yl)cyclohexane-1-carbaldehyde as a scaffold for designing activity-based probes (ABPs) to study enzyme function in live cells. The alkyne handle enables subsequent conjugation with reporter tags through copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating the visualization and quantification of target engagement.

Recent synthetic methodology developments have expanded the accessibility of 1-(Pent-4-yn-1-yl)cyclohexane-1-carbaldehyde derivatives. A 2024 report in Organic Letters described an efficient asymmetric synthesis route that provides enantioenriched forms of this compound, opening new possibilities for stereoselective drug development. This advancement is particularly relevant for creating chiral molecules with enhanced target specificity and reduced off-target effects.

In pharmaceutical formulation studies, the stability and reactivity profile of 1-(Pent-4-yn-1-yl)cyclohexane-1-carbaldehyde have been carefully characterized. Research published in Molecular Pharmaceutics (2023) investigated its degradation pathways under various pH conditions, providing crucial data for developing stable drug formulations incorporating this moiety. The findings suggest that proper storage conditions and formulation additives can significantly enhance the compound's shelf life.

Looking forward, 1-(Pent-4-yn-1-yl)cyclohexane-1-carbaldehyde continues to show promise in emerging areas such as PROTAC (proteolysis targeting chimera) development and targeted protein degradation. Its dual functionality makes it an attractive linker component for connecting target-binding ligands to E3 ubiquitin ligase recruiters. Several research groups are currently exploring this application, with preliminary results showing improved degradation efficiency compared to traditional linkers.

In conclusion, 1-(Pent-4-yn-1-yl)cyclohexane-1-carbaldehyde (CAS: 127827-66-1) represents a valuable chemical tool with diverse applications in drug discovery and chemical biology. Its unique structural features enable multiple modes of biological interaction and provide synthetic flexibility for medicinal chemistry optimization. As research progresses, we anticipate seeing more innovative applications of this compound in addressing challenging therapeutic targets.